Journal Name:Food Additives & Contaminants: Part A
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Hibiscus syriacus L. Extract by ultrasonic assistance displays anti-inflammatory and pro-apoptotic activity in LPS-stimulated Raw 264.7 cells
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.arabjc.2023.105168
Hibiscus syriacus L. extract (HSE) traditionally has been recognized as promising natural resources for the treatment of diseases related to hyper-inflammation. This study aimed to investigate the anti-inflammatory effect of HSE in LPS-stimulated Raw 264.7 cells. For this purpose, we determined the optimal extraction method and found that the ultrasonic extraction showed the most effective activity for reduction of free radical species by DPPH assay. Then, we performed PGE2 concentration analysis, COX-2 activity assay, proliferation assay, apoptosis detection, and western blotting analysis. HSE decreased PGE2 concentration and COX-2 activity and reduced the expression of COX-2 and IL6 in LPS stimulated Raw 264.7 cells. In addition, we found that HSE inhibited the proliferation and induced apoptosis with increase in the expression of pro-apoptotic proteins such as caspase-3, -7, -9, Bax, Bim, FOXO3, and p53 in LPS-stimulated Raw 264.7 cells. Taken together, we found that HSE effectively suppressed LPS-stimulated Raw 264.7 cells suggesting that HSE has the potential to treat inflammation via regulation of proinflammatory COX-2, IL6, and PGE2 and induction of apoptosis.
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Impacts of annealing temperature on microstructure, optical and electromagnetic properties of zinc ferrites nanoparticles synthesized by polymer assisted sol-gel method
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.arabjc.2023.105186
Nanocrystalline zinc ferrite (NZF) were successfully synthesized at different calcination temperature via sol-gel method from the precursor salt solutions using tartaric acid and PVA solution as a chelating agent and binder respectively. The characterization of NZF and their properties had been investigated using sophisticated techniques viz. X-ray diffraction, Fourier transform infra-red spectroscopy, Scanning electron microscopy, Transmission electron microscopy, Energy dispersive X-ray spectroscopy, X-ray photoelectron spectroscopy, UV-Vis-NIR spectroscopy, Vibrating sample magnetometer and Impedance analyzer. X-ray peak profile analysis through Debye Scherer and Wilson method, Halder-Wagner method has been used to estimate the structural parameters. The crystallite size and particle size of ZnFe2O4 samples were found to increases with increasing annealing temperature while lattice parameters and lattice strain decreases. Dynamic light scattering and zeta potential measurements were used to evaluate the particle size distribution and stability of these systems. The room temperature magnetic properties measurement showed that the net magnetic moment is observed for NZF due to cation distribution although the bulk ZnFe2O4 is non-magnetic. Direct optical band gaps of the prepared NZF samples has been investigated by UV-Vis NIR spectroscopy using Tauc formula and found that energy band gaps (Eg) values are in a narrow range of 1.19–1.86eV. The frequency dependent dielectric properties, impedance and modulus spectroscopy measurement has been investigated in the frequency range of 100Hz to 20MHz. The synthesized NZF particles will be applied for Gas sensor, humidity sensor and photocatalyst.
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An Overview of Ion Channels Therapeutics in the Treatment of Pain
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.arabjc.2023.105180
Significance of the study:The clinical management of severe and chronic pain relies heavily on opioids that cause serious side-effects. There therefore exists an urgent need to develop safer and effective analgesics. Moreover, there has been significant progress in the understanding of pain physiology, especially the role of some ion channels in the pain process. Thus, the immense potential of ion channel therapeutics in pain management is a subject of current interest.Aim of the study:This study is a comprehensive review, focused on ion channels as potential therapeutic targets for the treatment of pain.Research methodology:A systemic search of available literature on ion channels analgesics was performed. Articles related to the drug discovery and clinical trials on relevant topics were extracted from PubMed and other databases.Major conclusion of the study:Small molecules targeted at ion channels pathways hold great promise for creating a new approach to pain treatment. Several molecules targeting TRPV1, TRPV3, TRPV4, TRPA1, TRPM8, Nav1.7, Nav1.8, CaV2.2, CaV3.2, ASIC, and P2X3 have demonstrated potential clinical benefits. However, till date US FDA has approved capsaicin, ziconotide, and pregabalin for the treatment of different pain conditions. This review highlights the possibilities for discovery and research on ion channels and their potential for pain treatment.
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Fabrication and characterizations of nanocomposite flexible films of ZnO and polyvinyl chloride/poly(N-vinyl carbazole) polymers for dielectric capacitors
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.arabjc.2023.105171
Polymer-based energy storage has recently attracted the attention of researchers. Herein, via the sol–gel method, we prepared zinc oxide nanoparticles (ZnO NPs), as nanofiller up to 5 wt% filling levels, and a host polymeric blend matrix of polyvinyl chloride (PVC) and poly (N-vinyl carbazole) (PVK) were taken to synthesize nanocomposite films via the solution casting. The ratio of PVC: PVK was 90:10 wt%. The X-ray diffraction (XRD) results indicated that the prepared nanocomposite films’ crystallinity decreased as ZnO NPs content increased; it decreased from 54.23 to 22.14 %. The scanning electron microscope (SEM) micrographs revealed good miscibility of the prepared PVC/PVK blend and the homogeneous distribution of ZnO NPs within the host blend matrix. The thermal stability of the prepared nanocomposites was studied through the TGA technique, and the thermal activation energy was calculated using the Coats-Redfern method. In the optical results, the optical absorption spectra revealed that the energy gap for the allowed direct transition reduced under adding ZnO NPs; it reduced from 3.61 eV for the pure PVC/PVK blend to 2.96 eV for the nanocomposite film with ZnO nanofiller content of 5 wt%. AC conductivity experiments revealed that the electrical/dielectric properties of the nanocomposite films get enhanced by increasing the ZnO NPs content. Following the incorporation of the ZnO NPs, the AC electrical conductivity (σac), dc electrical conductivity (σdc), dielectric constant (ε′), and dielectric loss (ε″) values of PVC/PVK/ZnO nanocomposite films get improved; the σdc values increased from 6.46 × 10−16 S/cm for the blend PVC/PVK matrix to 3.63 × 10−13 S/cm for nanocomposites with ZnO NPs content of 5 wt%. Additionally, both ε′ and ε″ values increased while increasing the ZnO NPs content. These findings could suggest that the prepared PVC/PVK/ZnO nanocomposite films could be a promise for the applications of dielectric energy storage polymer-based capacitors.
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Exploring the application of the hybrid nano-bioreactor technology based on the developed polyethersulfone mixed-matrix membrane for industrial effluent treatment
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.arabjc.2023.105189
Due to the high concentration of various contaminants in the paper mill effluent, it must undergo an efficient treatment process before being discharged to the environment or being reused in the production cycle. In the present study, the submerged membrane adsorption bioreactor (SMABR) system was used for the treatment of the paper mill effluent. The modified polyethersulfone PES/MoS2 membrane was fabricated by incorporating exfoliated MoS2 nanosheets prepared in the laboratory, into the PES matrix. This membrane along with the powdered activated carbon (PAC) were utilized in the SMABR system for the paper mill effluent treatment. After the acclimation of the sludge with the target effluent, the optimum values of food to microorganism (F/M), hydraulic retention time (HRT), and adsorbent dosage were determined separately to be 0.451, 18 h, and 3 g/L by considering the maximum values of chemical oxygen demand (COD) removal and mixed liquor suspended solid MLSS concentration in each stage. In the final stage, the MBR and SMABR systems (using the pristine and modified membranes, separately) were prepared to separately investigate the effect of the presence of the PAC adsorbent and modified membrane, on the output parameters. In all systems, the values of pH and dissolved oxygen (DO) were maintained in the normal range (pH: 6.2-6.7, DO>2) to provide favorable conditions for the growth of microorganisms. Most importantly, best performance in this study was related to the SMABR system consisting the PES/MoS2 membrane and PAC adsorbent, with the highest values of COD removal (96%), MLSS concentration (15620 mg/L), and membrane permeation flux (110 L/m2.h). It is worth mentioning that the functionalized membrane exhibited better hydrophilicity compared with the pristine membrane, resulting in high water permeation flux, which is in accordance with the performance results.
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Hypoglycemic effect and active ingredients screening of Isodon Japonicus based on network pharmacology and experimental validation
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.arabjc.2023.105108
Isodon Japonicus (IJ) has historically been widely used as herbal functional food. To date, there has been no publication regarding the hypoglycemic mechanism of IJ. This study was to study the hypoglycemic ingredients and mechanisms of IJ. The network pharmacology method was used to explore the ingredient-target-pathway relationship. There were 11 hypoglycemic ingredients, 12 hypoglycemic targets, and 130 signaling pathways for IJ on diabetes. To confirm the hypoglycemic impacts, cell tests and animal experiments were jointly carried out. With the human umbilical vein endothelial cells (HUVECs) treated by water extract (0.06–2.00 g/L) and alcohol extract (0.06–2.00 g/L) of IJ, the cell viability in the water extract group (0.06–2.00 g/L) and the alcohol extract group (0.25–2.00 g/L) showed significant viability compared to that of the model group (P < 0.05), respectively. Animal experiments showed that both the water extract and the alcohol extract of IJ could lower diabetic rats' blood glucose levels compared to the model group (P < 0.05). This study proposed an effective method to explore the potential hypoglycemic ingredients, targets, signaling pathways, and pharmacological effects for IJ on diabetes. This strategy may be useful for other herbs to explore the active ingredients and pharmacological mechanism.
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In-silico screening based on molecular simulations of 3,4-disubstituted pyrrolidine sulfonamides as selective and competitive GlyT1 inhibitors
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.arabjc.2023.105105
A systematic in-silico study based on molecular modeling techniques was conducted on thirty 3,4-disubstituted pyrrolidine sulfonamides derivatives to identify the drug candidate for treating schizophrenia and impairments associated with NMDA receptor hypofunction, through selective and competitive inhibition of GlyT1. QSAR analysis demonstrates that geometric and constitutional descriptors have a key function in human GlyT1 activity. The in-silico study concluded that the most active ligand labeled C19 was predicted to be a non-toxic inhibitor, with a desired ADME-Toxicity profile and a significant probability to penetrate the central nervous system (CNS). Molecular docking simulations confirmed that the C19 compound was docked to the active sites of drosophila melanogaster dopamine transporter (DAT) protein, creating a variety of chemical bonds towards TYR 124, ASP 475, GLU 480, ALA 479, and VAL 120 amino acids residues. The molecular dynamic (MD) technique combined with the MMGBSA approach confirmed that produced intermolecular interactions for the (DAT protein–C19 ligand) complex remain so stable during 100 ns of MD simulation time. Consequently, the C19 ligand is highly recommended for the treatment of schizophrenia and other disabilities linked to the hypofunction of glutaminergic NMDA receptors.
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In situ enrichment and determination of 6 kinds of caine-type anesthetics in cosmetics and rat serum by thin layer chromatography-Raman spectroscopy
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-01 , DOI: 10.1016/j.arabjc.2023.105121
A simple, economical and selective method has been established for simultaneous detection of 6 kinds of caine-type anesthetics in cosmetics and rat serum by in situ enrichment thin layer chromatography (TLC) and Raman spectroscopy. The target caine-type anesthetics, procaine hydrochloride (Pro), tetracaine hydrochloride (Tet), dibucaine (Dib), mepivacaine hydrochloride (Mep), lidocaine hydrochloride (Lid) and ropivacaine hydrochloride (Rop), were separated by TLC. The original spots (or position of Rf equal to that of the standard) of anesthetics on TLC plates were in situ enriched into much smaller ones driven by solvent from different directions, and followed by Raman measurement for quanlitative and quantitative analysis, resulting in the improvement of sensitivity and selectivity. Optimization and standardization of the experimental conditions, the composition and proportion of developing solvent, were conducted. Thus a robust and reliable approach which enabled effective separation, accurate identification and quantification has been developed with the lowest detectable amounts of 0.4, 0.2, 1.2, 1, 1 and 1 μg for Pro, Tet, Dib, Mep, Lid and Rop, respectively. The established method was successfully applied in anesthetics analysis in cosmetics (essence, cream and gel) and rat serum without complex sample pretreatment processes, and the results were verified by HPLC. It turned out that the in situ enrichment TLC-Raman technique was feasible and effective for separation and determination of 6 caine-type anesthetics in biological samples and cosmetics, and would have good prospects for on-site qualitative screening of prohibited goods and adulterants.
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Antimicrobial activity of biosynthesized Cuo/Se nanocomposite against Helicobacter pylori
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.arabjc.2023.105095
Recently, nanotechnology has been considered one of most frontiers in scientific sector, which increasingly attracts researchers’ interest due to its variable and valuable applications in all areas. The synthesis of nanoparticles represents a promising era in therapeutic research that may lead to the development of new approaches in pharmaceutical studies. Selenium nanoparticles (SeNPs) share a status of high repute owing to their remarkable therapeutic potential. Biological synthesis of environment-friendly SeNPs using plant extracts has emerged as a beneficial alternative approach to chemical synthesis. In this regard, we have synthesized biogenic PG-SeNPs using pomegranate peels aqueous extract (PPAE) as a stabilizing and reducing agent. The PG-SeNPs were evaluated for their anti-Helicobacter pylori and anti-stomach cancer potential. The PG-SeNPs were efficacious against H. pylori. The PG-SeNPs showed dose-dependent restriction of the growth of H. pylori. The anti-stomach cancer ability of the PG-SeNPs was evaluated against SNU-16 stomach cancer. As evident from the MTT results, PG-SeNPs reduced cell viability in a dose-dependent manner. Briefly, the PG-SeNPs evolved with synergistically emerging attributes that were effective against H. pylori; Moreover, the PG-SeNPs and SeNPs@CuO embody intriguing anticancer potential against stomach cancer cells.
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Chemical Activation and Magnetization of Onion Waste Derived Carbon for Arsenic Removal
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.arabjc.2023.105118
Arsenic is a known human carcinogen and its contamination of drinking water has been a global challenge. In this study, magnetic activated carbon (MAC) an efficient adsorbent material with adsorption capabilities of activated carbon and magnetic characteristics of magnetite was synthesized by hydrothermal method. Three adsorbent materials MCH, MCH3 and MCNa were synthesized using different activators like HNO3, H3PO4 and NaOH respectively. Structural and morphological features of the adsorbents before and after magnetization were determined by XRD, FTIR, FESEM, EDX and TGA. BJH nitrogen adsorption-desorption isotherm was used to find the surface area and pore size of adsorbents while the surface charge was determined by measuring zeta potential. FESEM images clearly showed the incorporation of magnetite nanoparticles into a porous network while XRD confirmed the formation of magnetite nanoparticles within the network of porous carbon with average crystallite sizes of 6.3, 5.8, 5.5 nm for MCH, MCH3 and MCNa respectively. To examine the adsorption behaviour of As(III) onto the MAC, batch adsorption experiments were conducted with the effect of different parameters like initial concentration, temperature, time, amount of adsorbent and pH. The results showed that MCNa is a potential adsorbent for As(III) with removal efficiency of 99 %. Overall adsorption process follows pseudo 2nd order kinetics while the Langmuir model was found well applicable to the experimental data. Thermodynamics of adsorption and desorption studies suggest that chemisorption is a predominant adsorption mechanism. Cost-effectiveness, novelty and magnetic recovery are the key features making onion-based MAC a potential adsorbent for the removal of As(III) from contaminated water.
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